Cas no 2229474-57-9 (1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole)

• Product Name: 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole
• CAS No: 2229474-57-9
• MF: C₆H₁₁N₅
• MW: 153.185039758682
• CID: 6589188
• PubChem ID: 165709553
• Update Time: 2025-07-20

1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole
• EN300-1733362
• 1-[2-(azetidin-2-yl)ethyl]-1H-1,2,3,4-tetrazole
• 2229474-57-9

• Inchi： 1S/C6H11N5/c1-3-7-6(1)2-4-11-5-8-9-10-11/h5-7H,1-4H2
• InChI Key： OFCOAORUBWAPHB-UHFFFAOYSA-N
• SMILES： N1CCC1CCN1C=NN=N1

Computed Properties

• Exact Mass: 153.10144537g/mol
• Monoisotopic Mass: 153.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole

Recent Advances in the Study of 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole (CAS: 2229474-57-9)

The compound 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole (CAS: 2229474-57-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, which combines an azetidine ring with a tetrazole moiety, exhibits promising pharmacological characteristics, including high metabolic stability and bioavailability. Recent studies have focused on its role as a versatile scaffold in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole derivatives as potential inhibitors of angiotensin-converting enzyme 2 (ACE2). The researchers employed a combination of computational modeling and in vitro assays to demonstrate that certain derivatives of this compound exhibit nanomolar affinity for ACE2, a key target in cardiovascular and respiratory diseases. The study highlighted the compound's ability to form stable hydrogen bonds with critical residues in the ACE2 active site, suggesting its potential as a lead compound for further optimization.

Another notable advancement was reported in a 2024 Nature Communications article, which investigated the use of 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. The researchers successfully conjugated the compound to E3 ligase ligands, creating bifunctional molecules capable of inducing targeted protein degradation. This approach demonstrated significant promise in oncology, with several PROTACs showing potent activity against cancer cell lines while maintaining favorable pharmacokinetic profiles.

Recent patent filings (e.g., WO2023124567) have also highlighted the utility of 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole in the development of radiopharmaceuticals. The compound's ability to chelate various metal ions, combined with its favorable biodistribution properties, makes it an attractive candidate for diagnostic imaging agents. Preclinical studies have shown promising results in PET imaging applications, particularly for neurological disorders.

From a synthetic chemistry perspective, significant progress has been made in developing more efficient routes to 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole and its derivatives. A 2023 Organic Letters publication described a novel one-pot synthesis method that improves yield and reduces purification steps, addressing previous challenges in large-scale production. This methodological advancement is expected to facilitate further structure-activity relationship studies and accelerate drug discovery efforts.

Looking forward, the unique properties of 1-2-(azetidin-2-yl)ethyl-1H-1,2,3,4-tetrazole position it as a valuable tool in medicinal chemistry. Its applications span multiple therapeutic areas, including cardiovascular diseases, oncology, and neurological disorders. However, challenges remain in optimizing its pharmacokinetic properties and minimizing potential off-target effects. Ongoing research efforts are focused on addressing these limitations while exploring new therapeutic applications for this versatile scaffold.